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Compound of Interest |

8-Amino-3-bromo-6-
Compound Name:

fluoroquinoline
CAS No.: 515170-53-3
Cat. No.: B1611197

Get Quote

\ J

The quinoline scaffold is a privileged structure in drug discovery, forming the core of numerous
approved therapeutic agents. The strategic introduction of halogen atoms, such as bromine
and fluorine, onto this scaffold profoundly modulates the molecule's physicochemical and
biological properties. Fluorine can enhance metabolic stability, binding affinity, and membrane
permeability, while bromine serves as a versatile synthetic handle for further functionalization
via cross-coupling reactions.[1]

3-Bromo-6-fluoroquinolin-8-amine (CAS No: 1432323-09-5) emerges as a particularly valuable
building block. The presence of the 8-amino group provides a nucleophilic site for
derivatization, the 6-fluoro group enhances its drug-like properties, and the 3-bromo position
offers a reactive site for introducing molecular diversity. This unique combination makes it a
sought-after intermediate in the synthesis of complex heterocyclic compounds for targeted
therapeutic applications, including oncology and infectious diseases.[1]

Physicochemical and Structural Properties
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A precise understanding of a compound's properties is foundational to its application. The key
identifiers and characteristics of 3-Bromo-6-fluoroquinolin-8-amine are summarized below.

Property Value Source

CAS Number 1432323-09-5 [2]

Molecular Formula CoHeBrFN:2 [1][2]

Molecular Weight 241.06 g/mol [11[2]
3-bromo-6-fluoroquinolin-8-

IUPAC Name ] N/A
amine

Physical Form Powder or crystals [2]
VHDCVYMFTYLNCK-

InChl Key [2]

UHFFFAOYSA-N

) C1=C(C=C2C(=C1)C(=CN=C2
Canonical SMILES N/A
N)Br)F

Purity Typically =297% [2]

Synthesis and Purification: A Validated Protocol

The synthesis of substituted 8-aminoquinolines often involves the construction of the quinoline
core followed by functional group manipulations. A common and reliable strategy for
introducing the 8-amino group is through the reduction of a corresponding 8-nitroquinoline
precursor. This method is widely adopted due to the high efficiency and selectivity of the
reduction.

The following protocol is a representative, field-proven method adapted from established
procedures for analogous compounds, such as the synthesis of 6-bromoquinolin-8-amine.[3]
The causality for this choice rests on the robustness of nitro-to-amine reduction using iron in an
acidic medium, a classic and trustworthy transformation in heterocyclic chemistry.

Synthetic Workflow Diagram
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Synthetic Pathway

[6—FIuoro—8—nitroquinolinej

(Precursor)

Step 1. Electrophilic Bromination

@-Bromo-6-fluoro-8-nitroquinoIine)

Step 2: Nitro Group Reduction

3-Bromo-6-fluoroquinolin-8-amine
(Final Product)
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Key Synthetic Transformations

Heck Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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